3-(3,4-Difluorophenyl)-N-methylpropan-1-amine
Description
3,4-Difluorophenyl Isocyanate is an organic compound and a building block containing an isocyanate group . It is also known as 1,2-difluoro-4-isocyanatobenzene . It is used for research and development purposes .
Molecular Structure Analysis
The molecular formula of 3,4-Difluorophenyl Isocyanate is C7H3F2NO . The average mass is 155.102 Da and the monoisotopic mass is 155.018265 Da .Chemical Reactions Analysis
3,4-Difluorophenyl Isocyanate may be used in the preparation of (±)- trans -4-[4-cyano-3-(trifluoromethyl)phenyl]- N -(3,4-difluorophenyl)-2,5-dimethylpiperazine-1-carboxamide .Physical and Chemical Properties Analysis
3,4-Difluorophenyl Isocyanate is a liquid at 20 degrees Celsius . It has a boiling point of 85 °C/30 mmHg and a flash point of 63 °C . The specific gravity is 1.34 at 20/20 and the refractive index is 1.50 .Safety and Hazards
3,4-Difluorophenyl Isocyanate is classified as a combustible liquid. It is toxic if swallowed or inhaled, and it can cause skin and eye irritation. It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
Properties
CAS No. |
459872-41-4 |
|---|---|
Molecular Formula |
C10H13F2N |
Molecular Weight |
185.21 g/mol |
IUPAC Name |
3-(3,4-difluorophenyl)-N-methylpropan-1-amine |
InChI |
InChI=1S/C10H13F2N/c1-13-6-2-3-8-4-5-9(11)10(12)7-8/h4-5,7,13H,2-3,6H2,1H3 |
InChI Key |
ZNCRZHNZPPEEIC-UHFFFAOYSA-N |
Canonical SMILES |
CNCCCC1=CC(=C(C=C1)F)F |
Origin of Product |
United States |
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![Piperazine, 1-[2-[4-(trifluoromethyl)phenyl]ethyl]-](/img/structure/B8271269.png)
